Zinc

• CAS No.: 7440-66-6
• Product Name: Zinc
• Molecular Formula: Zn
• Molecular Weight: 65.4 g/mol
• IUPAC Name: zinc
• Standard InChI: InChI=1S/Zn
• Standard InChIKey: HCHKCACWOHOZIP-UHFFFAOYSA-N
• Impurities: The effect of small amt of common impurities is to incr corrosion resistance to solutions, but not in the atmosphere ... Brittleness /of ordinary zinc/ is thought to be assoc with impurities such as tin.; Lead contaminates special high grade zinc at 0.003%; high grade zinc at 0.07%; intermediate grade at 0.2%; brass special at 0.6%; prime western at 1.6%; Iron contaminates special high grade zinc at 0.003%; high grade at 0.02%; intermediate at 0.03%; brass special at 0.03%; prime western at 0.08%; Cadmium contaminates special high grade zinc at 0.003%; high grade at 0.03%; intermediate grade at 0.4%; brass special at 0.5%; Flammability of some commercial zinc dusts or powders is attributed to presence of zinc chloride.; Main impurities for zinc are Pb, Fe, and Cd.
• SMILES: [Zn]
• Canonical SMILES: [Zn]
• Boiling Point: 907; 907 °C
• Colorform: Bluish-white, lustrous metal; distorted hexagonal close-packed structure; when heated to 100-150 °C becomes malleable, at 210 °C becomes brittle and pulverizable; Brittle at ordinary temperatures
• Density: 7.133 g/cu cm at 25 °C; 6.830 g/cu cm at 419.5 °C (solid); 6.620 g/cu cm at 419.5 °C (liquid); 6.250 g/cu cm at 800 °C; 7.1 g/cm³
• Melting Point: 419; 419.53 °C; 419.5°C; 419 °C
• Physical Description: Zinc ashes appears as a grayish colored powder. May produce toxic zinc oxide fumes when heated to very high temperatures or when burned. Insoluble in water. Used in paints, bleaches and to make other chemicals.; Zinc dust appears as a grayish powder. Insoluble in water. May produce toxic zinc oxide fumes when heated to very high temperatures or when burned. Used in paints, bleaches and to make other chemicals.; DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; DryPowder, WetSolid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid; Solid; GREY-TO-BLUE POWDER.
• Description: Zinc is an essential mineral and heavy metal that is included in most over-the-counter multivitamin and mineral supplements, and is used therapeutically in higher doses because of its ability to block copper absorption as maintenance therapy of Wilson disease. Zinc has not been associated with worsening of serum enzyme elevations during therapy or with clinically apparent liver injury.; Zinc is an essential element, necessary for sustaining all life. It is a trace element in the diet, forming an essential part of many enzymes, and playing an important role in protein synthesis and in cell division. Physiologically, it exists as an ion in the body. It is estimated that 3000 of the hundreds of thousands of proteins in the human body contain zinc prosthetic groups. In addition, there are over a dozen cell types in the human body that secrete zinc ions, and the roles of these secreted zinc signals in medicine and health are now being actively studied. Intriguingly, brain cells in the mammalian forebrain are one type of cell that secretes zinc, along with its other neuronal messenger substances. Cells in the salivary gland, prostate, immune system, and intestine are other types that secrete zinc. Obtaining a sufficient zinc intake during pregnancy and in young children is a problem, especially among those who cannot afford a good and varied diet. Zinc deficiency is associated with anemia, short stature, hypogonadism, impaired wound healing, and geophagia. Brain development is stunted by zinc deficiency in utero and in youth. Zinc is an activator of certain enzymes, such as carbonic anhydrase. Carbonic anhydrase is important in the transport of carbon dioxide in vertebrate blood. Even though zinc is an essential requirement for a healthy body, too much zinc can be harmful. Excessive absorption of zinc can also suppress copper and iron absorption. The free zinc ion in solution is highly toxic to plants, invertebrates, and even vertebrate fish. The Free Ion Activity Model (FIAM) is well-established in the literature and shows that just micromolar amounts of the free ion kill some organisms.; Zinc is one of the most common elements in the earth's crust. It is found in air, soil, and water, and is present in all foods. Pure zinc is a bluish-white shiny metal. Zinc has many commercial uses as coatings to prevent rust, in dry cell batteries, and mixed with other metals to make alloys like brass, and bronze. A zinc and copper alloy is used to make pennies in the United States. Zinc combines with other elements to form zinc compounds. Common zinc compounds found at hazardous waste sites include zinc chloride, zinc oxide, zinc sulfate, and zinc sulfide. Zinc compounds are widely used in industry to make paint, rubber, dyes, wood preservatives, and ointments.
• Shelf Life: Stable in dry air; becomes covered with white coating of basic carbonate on exposure to moist air.; Zinc is attacked by carbon dioxide & sulfur dioxide resulting chiefly in a coating of hydrated basic carbonate of variable composition; hydrogen peroxide may be formed in the process
• Solubility: Soluble in acids and alkalies; insoluble in water; Solubility in water: reaction
• Synonyms: 004F2/68; 3-13L; 4P32; AN 200; AN 325; Amino-Zn; Amiplus Zn; Asarco L 15; Bioplex Zinco; Blue Powder; C.I. Pigment Black 16; Ecka 4; F 1000; F 1000 (metal); F 1500T; F 2000; F 2000 (metal); F 500; F 500 (metal); GTT; GTT (metal); HZH; Ipaligo zinc; K
• Vapor Pressure: 1.47X10-6 Pa (1.10X10-8 mm Hg) at 400 K (127 °C); 0.653 Pa (4.9X10-3 mm Hg) at 600 K (327 °C)
• PubChem Compound: 23994
• Last Modified: Nov 11 2021